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Compound of Interest

Compound Name: Aldh1A1-IN-2

Cat. No.: B10829376 Get Quote

For researchers, scientists, and drug development professionals utilizing Aldh1A1-IN-2, a

potent inhibitor of aldehyde dehydrogenase 1a1 (ALDH1A1), ensuring its proper handling and

disposal is paramount for laboratory safety and environmental protection.[1][2][3][4][5][6][7]

While specific disposal instructions for Aldh1A1-IN-2 are not readily available, established

protocols for the disposal of chemical waste in research laboratories provide a clear framework

for its safe management.[8]

Quantitative Data and Storage
Proper storage is the first step in safe chemical management. The following table summarizes

the key quantitative and storage information for Aldh1A1-IN-2.

Property Value Source

CAS Number 2231081-18-6 [2]

Molecular Formula C25H23ClN4O3S [2][4]

Molecular Weight 494.99 g/mol [2][4]

Storage (Powder) 2 years at -20°C [2]

Storage (in DMSO)
6 months at -80°C; 2 weeks at

4°C
[2][3]

Purity 99.31% [1]
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Step-by-Step Disposal Protocol
The following procedure outlines the recommended steps for the safe disposal of Aldh1A1-IN-
2, adhering to general laboratory chemical waste guidelines.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including safety goggles, gloves, and a lab coat, when

handling Aldh1A1-IN-2 and its waste.

2. Waste Segregation:

Solid Waste: Collect any solid Aldh1A1-IN-2, contaminated personal protective equipment

(e.g., gloves, weigh boats), and other contaminated materials in a designated, properly

labeled hazardous waste container.

Liquid Waste:

Solutions of Aldh1A1-IN-2, particularly those in organic solvents like DMSO, should be

collected in a separate, sealed, and clearly labeled hazardous waste container.

Do not mix Aldh1A1-IN-2 waste with incompatible chemicals. It is crucial to follow the

principle of chemical compatibility to prevent dangerous reactions.[8]

Sharps: Any chemically contaminated sharps, such as needles or pipette tips, must be

disposed of in a designated, puncture-resistant sharps container labeled for chemical waste.

[9]

3. Container Management:

Use containers that are chemically compatible with Aldh1A1-IN-2 and any solvents used.[8]

Ensure containers are in good condition, with secure, leak-proof closures.[8]

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name "Aldh1A1-IN-2". Include the concentration and solvent if applicable.

4. Storage of Waste:
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Store hazardous waste containers in a designated satellite accumulation area within the

laboratory.[10]

This area should be at or near the point of waste generation and under the control of

laboratory personnel.[8]

Ensure the storage area is well-ventilated.[8]

5. Disposal Request:

Once the waste container is full or is no longer being added to, arrange for its collection by

your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company.

Follow your institution's specific procedures for waste pickup requests.

Important Considerations:

Regulatory Compliance: All chemical waste disposal must comply with local, state, and

federal regulations, such as the Resource Conservation and Recovery Act (RCRA).[8]

Prohibited Disposal: Never dispose of Aldh1A1-IN-2 down the drain or in the regular trash.

[8][11]

Empty Containers: Empty containers that held Aldh1A1-IN-2 should be triple-rinsed with a

suitable solvent. The first rinseate should be collected as hazardous waste, while

subsequent rinses may be permissible for drain disposal depending on local regulations.[12]

The dry, rinsed container can then be disposed of according to institutional guidelines.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of Aldh1A1-IN-2.
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Caption: Workflow for the safe disposal of Aldh1A1-IN-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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